(4S)-4-(2-chlorophenyl)-2-hydroxy-5,5-dimethyl-1,3,2lambda-dioxaphosphinan-2-one

Specification

• Molecular Formula: C11H14ClO4P
• Molecular Weight: 276.65 g/mol
• IUPAC Name: 4-(2-chlorophenyl)-2-hydroxy-5,5-dimethyl-1,3,2λ5-dioxaphosphinane 2-oxide
• Standard InChI: InChI=1S/C11H14ClO4P/c1-11(2)7-15-17(13,14)16-10(11)8-5-3-4-6-9(8)12/h3-6,10H,7H2,1-2H3,(H,13,14)
• Standard InChI Key: ZPSPULCZMWMHCY-UHFFFAOYSA-N
• Canonical SMILES: CC1(COP(=O)(OC1C2=CC=CC=C2Cl)O)C

Introduction

(4S)-4-(2-Chlorophenyl)-2-hydroxy-5,5-dimethyl-1,3,2λ-dioxaphosphinan-2-one is a member of the organophosphorus compounds family, characterized by a dioxaphosphinane ring structure. This compound is notable for its potential applications in medicinal chemistry and materials science due to its interesting chemical properties and biological activities.

Biological and Chemical Activities

• Biological Activities: Research indicates that similar compounds exhibit significant biological activities, including antimicrobial and antitumor effects.

• Chemical Reactivity: The reactivity of this compound is influenced by its structural features, particularly the presence of both electrophilic phosphorus and nucleophilic hydroxyl functionalities.

Applications

• Medicinal Chemistry: Potential applications in medicinal chemistry due to its biological activities.

• Materials Science: Its unique chemical properties make it suitable for various applications in materials science.

Synthesis Method

The synthesis of (4S)-4-(2-Chlorophenyl)-2-hydroxy-5,5-dimethyl-1,3,2λ-dioxaphosphinan-2-one involves the following steps:

• Starting Materials: 4-chlorobenzaldehyde and 5,5-dimethyl-1,3,2-dioxaphosphinane.

• Reaction Conditions: The reaction is typically performed in the presence of triethylamine as a base.

• Mechanism: The synthesis involves a nucleophilic attack by the phosphorus center on the carbonyl carbon of the aldehyde, leading to the formation of a phosphonate intermediate that subsequently rearranges to yield the final product.

Data Table

Property	Description
Molecular Formula	Typically related to C11H14ClO4P for similar compounds
Synthesis Precursors	4-chlorobenzaldehyde and 5,5-dimethyl-1,3,2-dioxaphosphinane
Classification	Organophosphorus compound, hydroxyphosphonate
Biological Activities	Antimicrobial and antitumor effects (similar compounds)
Applications	Medicinal chemistry, materials science